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Compound of Interest

Compound Name: Kauran-16,17-diol

Cat. No.: B10857546

Get Quote

Kauran-16,17-diol is a natural diterpene recognized for its potent anti-tumor and apoptosis-

inducing properties[1]. In preclinical models, it demonstrates an IC50 of 17 μM for inhibiting

nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophages[1]. While not

classified as acutely lethal, it is a targeted biological agent and a documented skin and eye

irritant (H315, H319)[2].

The primary risk vector in the laboratory is not the compound itself, but the solvents used to

process it. Kauran-16,17-diol is highly soluble in Dimethyl Sulfoxide (DMSO)[3]. DMSO is a

potent dermal penetration enhancer. If a DMSO-diterpene solution contacts unprotected skin,

the solvent acts as a "Trojan horse," rapidly transporting the apoptosis-inducing agent across

the stratum corneum and into systemic circulation.

Quantitative Data & Physicochemical Properties
To design an effective safety protocol, we must first establish the compound's physical

parameters.
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Property Specification
Operational & Safety
Implication

Compound Name
Kauran-16,17-diol (ent-

Kauran-16β,17-diol)

Active diterpene; requires

targeted biological safety

handling[1].

CAS Number 16836-31-0 / 74365-75-6

Primary identifier for SDS

tracking and disposal logs[3]

[4].

Molecular Weight 306.5 g/mol

Small molecule; readily

absorbed systemically if

dissolved[3].

Solubility
DMSO, Chloroform, Ethyl

Acetate

DMSO solutions pose extreme

dermal penetration risks[3].

Hazard Statements H315, H319
Causes skin irritation and

serious eye irritation[2].

Biological Target
Bcl-2 down-regulation, NO

inhibition

Apoptosis inducer; avoid

inhalation of aerosolized

powders[1].

The Personal Protective Equipment (PPE) Matrix
Standard laboratory attire is insufficient when processing highly concentrated stock solutions of

Kauran-16,17-diol. Your PPE must scale with the state of the compound (Dry Powder vs.

DMSO Solution).

Hand Protection (The Double-Glove Mandate): When handling the dry powder, standard 4-

mil nitrile gloves are adequate. However, when reconstituting in DMSO, you must double-

glove or use 8-mil extended-cuff nitrile gloves. Causality: DMSO degrades standard nitrile

over time. If a micro-tear occurs, the outer glove acts as a sacrificial layer, giving you time to

remove it before the solvent reaches your skin.

Eye Protection: Chemical splash goggles (ANSI Z87.1 certified) are mandatory. Causality:

The compound carries an H319 hazard (serious eye irritation)[2]. Standard safety glasses
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with side shields do not protect against aerosolized DMSO splashes.

Respiratory & Environmental Protection: All dry powder handling must occur inside a Class II

Biological Safety Cabinet (BSC) or a ventilated powder weighing enclosure. Causality:

Diterpene powders can carry static charges, leading to aerosolization. Inhalation of an

apoptosis-inducing agent bypasses dermal defenses entirely.

Workflow for the safe handling and processing of Kauran-16,17-diol.

Step-by-Step Operational Methodologies
Protocol A: Safe Reconstitution of a 10 mM Stock
Solution
Objective: To transition Kauran-16,17-diol from a high-inhalation-risk dry powder to a stable

liquid stock without compromising operator safety.

Preparation & Calculation: Calculate the required volume of anhydrous DMSO to achieve a

10 mM concentration (e.g., add 3.26 mL of DMSO to 10 mg of powder, based on MW 306.5

g/mol )[3].

Environmental Control: Purge the BSC for 5 minutes. Place an anti-static mat over the work

surface.

Weighing: Use an anti-static metal micro-spatula to transfer the powder. Causality: Plastic

spatulas hold static charges that cause the dry diterpene powder to repel and aerosolize into

the operator's breathing zone.

Solvent Addition: Slowly add the DMSO directly to the original supplier vial if possible,

minimizing transfer steps between containers. Cap tightly and vortex gently at 500 RPM.

Aliquoting: Divide the 10 mM stock into 50 μL single-use aliquots in amber microcentrifuge

tubes. Causality: This prevents compound degradation from repeated freeze-thaw cycles

and drastically limits the operator's future exposure to the highly concentrated master stock.

Protocol B: Managing a Diterpene-DMSO Spill
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Objective: To neutralize and remove a chemical spill without spreading the penetration-

enhancing solvent.

Isolate: Immediately halt work. Alert nearby laboratory personnel to avoid the area.

Upgrade PPE: If your outer gloves are contaminated, remove them immediately, wash

hands, and don a fresh double-layer of nitrile gloves.

Absorb (Do Not Wipe): Place highly absorbent inert pads (e.g., universal spill pads or

vermiculite) directly over the spill. Causality: Wiping a DMSO spill spreads the solvent over a

larger surface area, increasing the vaporization rate and exposure risk.

Neutralize: Once the liquid is absorbed, clean the residual area with a standard laboratory

detergent, followed by a 70% ethanol wipe-down. Ethanol effectively solubilizes and removes

lipophilic diterpene residues left behind by the DMSO.

Dispose: Place all contaminated pads and the outer layer of gloves into a designated

hazardous chemical waste container.

Biological Context: Why We Protect Ourselves
To reinforce a culture of safety, laboratory personnel must understand exactly what the

compound does at a cellular level. Kauran-16,17-diol does not merely cause localized

irritation; it actively disrupts the Ap-2α/Rb transcription activating complex, leading to the down-

regulation of the anti-apoptotic protein Bcl-2 and the induction of E2F1[1]. This mechanism

forces the cell into programmed death (apoptosis).

Molecular pathway of Kauran-16,17-diol inducing apoptosis via Ap-2α/Rb disruption.

Disposal Plan
Proper disposal ensures that biologically active compounds do not enter municipal water

systems or endanger downstream sanitation workers.

Liquid Waste: All unused DMSO stock solutions and assay media containing Kauran-16,17-
diol must be collected in a sealed, clearly labeled hazardous waste carboy designated for

"Halogen-Free Organic Solvents / Biologically Active Agents."
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Solid Waste: Pipette tips, microcentrifuge tubes, and PPE that have come into direct contact

with the compound must be treated as hazardous chemical waste. Do not place these in

standard biohazard (autoclave) bags, as autoclaving will vaporize the residual DMSO and

compound, creating a severe inhalation hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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